Cas no 1244949-73-2 (6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one)

6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one structure
1244949-73-2 structure
Product Name:6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one
CAS No:1244949-73-2
MF:C10H9NO3
MW:191.183362722397
CID:1039863
PubChem ID:45480467
Update Time:2025-07-22

6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one
    • 6-acetyl-3,4-dihydro-1,3-benzoxazin-2-one
    • 6-acetyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one
    • DTXSID50670393
    • 6-acetyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
    • DB-341650
    • 1244949-73-2
    • Inchi: 1S/C10H9NO3/c1-6(12)7-2-3-9-8(4-7)5-11-10(13)14-9/h2-4H,5H2,1H3,(H,11,13)
    • InChI Key: KKPYYEFDNGRAEP-UHFFFAOYSA-N
    • SMILES: O1C(NCC2C=C(C(C)=O)C=CC1=2)=O

Computed Properties

  • Exact Mass: 191.058
  • Monoisotopic Mass: 191.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2
  • XLogP3: 0.8

6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one Pricemore >>

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Additional information on 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one

Comprehensive Overview of 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one (CAS No. 1244949-73-2)

6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one (CAS No. 1244949-73-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzoxazinone family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery and organic synthesis. The presence of an acetyl group at the 6-position enhances its reactivity, making it a versatile intermediate in the development of novel therapeutic agents.

In recent years, the demand for 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one has surged, driven by its role in the synthesis of bioactive molecules. Its CAS No. 1244949-73-2 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. The compound's molecular structure features a fused benzoxazinone ring system, which is a common motif in drugs targeting central nervous system (CNS) disorders. This has led to increased interest in its potential as a pharmacophore for neurodegenerative disease treatments.

The synthesis of 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one typically involves multistep organic reactions, including cyclization and acetylation processes. Its chemical stability and solubility properties make it suitable for various formulation applications. Researchers are also exploring its use in catalysis and material science, where its electron-rich structure can facilitate innovative applications. The compound's spectroscopic data (e.g., NMR, IR) is well-documented, aiding in its identification and purity assessment.

From an SEO perspective, users often search for terms like "6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one synthesis," "CAS 1244949-73-2 applications," and "benzoxazinone derivatives in drug discovery." These queries highlight the compound's relevance in academic and industrial settings. Additionally, its potential role in green chemistry and sustainable synthesis aligns with current trends in environmentally friendly research. The compound's patent landscape is also a topic of interest, as it may hold intellectual property value for innovative applications.

In conclusion, 6-Acetyl-3,4-dihydro-2H-benzo[e][1,3]oxazin-2-one (CAS No. 1244949-73-2) is a promising compound with broad utility in pharmaceuticals, agrochemicals, and material science. Its structural versatility and reactivity make it a valuable asset for researchers aiming to develop next-generation therapeutics and functional materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.

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